Cas no 2138516-56-8 (methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamate)

• Product Name: methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2138516-56-8
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6218822
• PubChem ID: 165949963
• Update Time: 2025-06-09

methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamate
• 2138516-56-8
• EN300-1131135
• methyl N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]carbamate

• Inchi： 1S/C8H12N4O2/c1-14-8(13)11-7-2-3-10-12(7)6-4-9-5-6/h2-3,6,9H,4-5H2,1H3,(H,11,13)
• InChI Key： UEKSINLTGYCIEZ-UHFFFAOYSA-N
• SMILES： O(C)C(NC1=CC=NN1C1CNC1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.2Ų

Additional information on methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamate

Introduction to Methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamate (CAS No. 2138516-56-8)

The compound methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamate (CAS No. 2138516-56-8) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as active ingredients in drugs. The methyl group attached to the carbamate functional group plays a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The azetidin-3-yl moiety in this compound contributes to its unique pharmacokinetic properties, making it a promising candidate for therapeutic applications. The pyrazole ring, another key structural component, is known for its ability to enhance the bioavailability and stability of molecules, further enhancing the compound's potential.

One of the most intriguing aspects of methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-ylcarbamate is its ability to act as a reversible inhibitor of certain enzymes, a property that has garnered significant attention in the field of enzymology. Researchers have demonstrated that this compound can effectively inhibit the activity of acetylcholinesterase, an enzyme associated with neurodegenerative diseases such as Alzheimer's disease. This finding has opened new avenues for its use in the development of treatments for neurological disorders.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product, making it more feasible for large-scale production. Furthermore, the compound's stability under various environmental conditions has been extensively studied, ensuring its suitability for both industrial and medical applications.

In terms of environmental impact, methyl N-1-(azetidin-3-yl)-1H-pyrazol-5-yliocarbamate has been found to degrade efficiently under aerobic conditions, reducing its potential as an environmental pollutant. This characteristic is particularly important for its use in agricultural settings, where minimizing ecological footprint is a critical concern.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various physiological conditions with unprecedented accuracy. Molecular modeling studies have revealed that the compound exhibits excellent solubility in biological fluids, which is essential for its effective delivery to target sites within the body.

The integration of methyl N-(azetidinyl)pyrazole carbamates into modern drug delivery systems has also been explored. Researchers have successfully incorporated this compound into lipid nanoparticles and polymeric micelles, enhancing its bioavailability and reducing systemic toxicity. These innovations have brought us closer to realizing its full therapeutic potential.

In conclusion, methyl N-(azetidinyl)pyrazole carbamate (CAS No. 2138516-) represents a cutting-edge molecule with vast opportunities in both chemical and biomedical fields. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.